Cas no 1500390-94-2 (2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine)

• Product Name: 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine
• CAS No: 1500390-94-2
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6245715
• PubChem ID: 80411509
• Update Time: 2025-10-18

2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine
• AKOS018974722
• 1500390-94-2
• EN300-1294080

• Inchi： 1S/C9H19NO2/c1-3-12-9(6-10,7-11-2)8-4-5-8/h8H,3-7,10H2,1-2H3
• InChI Key： QDNDSHYVNKGAKZ-UHFFFAOYSA-N
• SMILES： O(CC)C(COC)(CN)C1CC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine

Introduction to 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine (CAS No. 1500390-94-2)

2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1500390-94-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropyl substituent and a unique aliphatic amine backbone, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural features of this compound contribute to its distinctive chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine encompasses a cyclopropyl ring attached to a propanamine core, which is further functionalized with ethoxy and methoxy groups. This arrangement imparts unique steric and electronic characteristics to the molecule, influencing its reactivity and interaction with biological targets. The cyclopropyl group, known for its rigidity and stability, can enhance the binding affinity of the compound to specific enzymes or receptors, while the ethoxy and methoxy substituents introduce polar functionalities that may modulate pharmacokinetic properties.

In recent years, there has been growing interest in the development of bioactive molecules incorporating cyclopropyl moieties due to their ability to mimic natural amino acid structures and improve metabolic stability. The synthesis of 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine has been explored through various chemical pathways, including nucleophilic substitution reactions and reductive amination techniques. These synthetic approaches have been optimized to achieve high yields and purity, ensuring that the compound is suitable for further pharmaceutical applications.

One of the most compelling aspects of 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine is its potential as a pharmacological tool. Preclinical studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse modifications, enabling chemists to tailor its properties for specific therapeutic targets. For instance, derivatives of this compound have been investigated for their ability to modulate the activity of kinases and phosphodiesterases, which are key players in cellular signaling pathways.

The pharmacokinetic profile of 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine is another area of active research. Studies indicate that the ethoxy and methoxy groups may influence absorption, distribution, metabolism, and excretion (ADME) properties, potentially making this compound a good candidate for oral administration. Additionally, computational modeling has been employed to predict how these substituents affect molecular interactions with biological membranes and target proteins. Such insights are crucial for optimizing drug design and improving therapeutic efficacy.

Recent advancements in drug discovery technologies have enabled more efficient screening of compounds like 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine. High-throughput screening (HTS) platforms combined with machine learning algorithms allow researchers to rapidly assess the biological activity of large libraries of molecules. This approach has led to the identification of novel lead compounds that can be further optimized through structure-based drug design. The cyclopropyl-containing scaffold has proven particularly useful in this context, as it often provides a stable foundation for further chemical modifications.

The chemical reactivity of 2-cyclopropyl-2-ethoxy-3-methoxypropan-1-amine also makes it an attractive intermediate in synthetic chemistry. The amine group can undergo various transformations, including acylation, alkylation, and condensation reactions, allowing for the introduction of additional functional groups. These modifications can enhance solubility, improve bioavailability, or target specific biological pathways more effectively. For example, coupling this compound with heterocyclic moieties has yielded promising candidates for antiviral and antibacterial therapies.

In conclusion, 2-cyclopropyl-2-ethoxy-propanoate methoxymethyl propylamine CAS No 1500390 -94 - 22 cyclopropyl - 2 - ethoxymethyl - 3 - methoxymethyl propanoate propylenimine CAS No 1500390 -94 -22 cyclopropyl - 3 - methoxymethyl propylenimine CAS No 1500390 -94 -22 cyclopropylethoxymethylmethoxymethyl propylenimine CAS No 1500390 -94 -22 represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As research continues to uncover new insights into its properties, this compound is poised to play an important role in future drug development efforts.